Cas no 2253619-41-7 (2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone)

• Product Name: 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone
• CAS No: 2253619-41-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6417817
• PubChem ID: 137935682
• Update Time: 2025-05-21

2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2253619-41-7
• 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone
• EN300-6504349
• 2-methoxy-1-[(2S)-oxolan-2-yl]ethan-1-one

• Inchi： 1S/C7H12O3/c1-9-5-6(8)7-3-2-4-10-7/h7H,2-5H2,1H3/t7-/m0/s1
• InChI Key： BLOOJYXCGWNVLE-ZETCQYMHSA-N
• SMILES： O1CCC[C@H]1C(COC)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone

Introduction to 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone (CAS No. 2253619-41-7)

2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone, identified by its Chemical Abstracts Service (CAS) number 2253619-41-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework with a methoxy group and an (2S)-oxolan ring system, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its relevance to ongoing chemical biology investigations.

The structural motif of 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone consists of an ethanone core substituted with a (2S)-oxolan ring, which is a cyclic ether with a stereogenic center at the second carbon atom. This configuration imparts specific stereochemical properties to the molecule, making it a valuable scaffold for designing chiral compounds. The presence of a methoxy group further enhances its reactivity and functionality, opening up diverse synthetic pathways for medicinal chemistry applications.

In recent years, the development of chiral auxiliaries and ligands has been a focal point in asymmetric synthesis. The (2S)-oxolan moiety in 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone serves as an excellent platform for constructing enantiomerically pure compounds, which are crucial in pharmaceuticals where stereochemistry often dictates efficacy and safety. Researchers have leveraged this scaffold to develop novel catalysts and reagents that facilitate highly selective transformations, underscoring the compound's importance in synthetic methodologies.

One of the most compelling aspects of 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone is its role in the synthesis of biologically active molecules. The combination of the methoxy group and the (2S)-oxolan ring provides a versatile framework for modulating electronic and steric properties. This has led to its incorporation into libraries of compounds screened for pharmacological activity. Preliminary studies suggest that derivatives of this compound exhibit promising interactions with biological targets, including enzymes and receptors implicated in various diseases.

The stereochemical integrity of (2S)-oxolan derivatives is particularly noteworthy in the context of drug discovery. The absolute configuration at the stereogenic center can significantly influence binding affinity and metabolic stability. By employing 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone as a building block, chemists can precisely control these properties, leading to the development of more effective therapeutic agents. This precision is especially critical in medicinal chemistry, where small changes in molecular structure can have profound effects on biological outcomes.

Advances in computational chemistry have further enhanced the utility of 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone. Molecular modeling studies have revealed insights into its interactions with potential targets, guiding the design of optimized analogs. These computational approaches complement experimental efforts, allowing researchers to predict and rationalize biological activity with greater confidence. The integration of such tools has accelerated the discovery process, making compounds like (CAS No. 2253619-41-7) indispensable in modern drug development pipelines.

The synthesis of complex molecules often requires multi-step strategies that highlight the versatility of (CAS No. 2253619-41-7) as a precursor. Its structural features enable diverse functionalization patterns, enabling access to a wide range of derivatives. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at strategic positions within the molecule. Such modifications expand its pharmacophoric potential and open avenues for exploring new therapeutic modalities.

In addition to its synthetic utility, (CAS No. 2253619-41-7) has been explored in material science applications. The rigid cyclic structure and chiral center make it an attractive candidate for designing polymers with tailored properties. These materials could find applications in areas such as catalysis, where chirally induced effects play a crucial role in enhancing reaction efficiency.

The growing interest in green chemistry has also influenced the use of (CAS No. 2253619-41-7) as a building block. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and energy consumption. The compound's compatibility with environmentally benign methodologies aligns well with these principles, making it a preferred choice for eco-conscious chemists.

Future research directions may focus on expanding the chemical space accessible through derivatives of (CAS No. 2253619-41-7). By combining innovative synthetic techniques with high-throughput screening platforms, scientists can rapidly identify novel bioactive entities derived from this scaffold. Such efforts are likely to yield compounds with therapeutic potential across multiple disease areas.

In summary,(CAS No: 2253619 - 41 - 7) represents a structurally fascinating molecule with broad utility in pharmaceutical research and beyond。 Its unique combination of functional groups and stereochemical features makes it an invaluable asset for chemists seeking to design innovative bioactive molecules。 As our understanding of molecular interactions deepens，the importance of such versatile scaffolds will only continue to grow，driving advancements that benefit both science and society。